Cas no 103747-79-1 (1-[2-(trifluoromethyl)-1H-imidazol-5-yl]-Ethanone)
103747-79-1 structure
Product Name:1-[2-(trifluoromethyl)-1H-imidazol-5-yl]-Ethanone
CAS No:103747-79-1
MF:C6H5F3N2O
MW:178.111911535263
CID:1097129
PubChem ID:13483388
Update Time:2025-04-20
1-[2-(trifluoromethyl)-1H-imidazol-5-yl]-Ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-[2-(trifluoromethyl)-1H-imidazol-5-yl]-Ethanone
- 1-(2-(Trifluoromethyl)-1H-imidazol-5-yl)ethan-1-one
- SCHEMBL15599918
- 1-[2-(trifluoromethyl)-1H-imidazol-5-yl]ethanone
- 103747-79-1
- Ethanone, 1-[2-(trifluoromethyl)-1H-imidazol-5-yl]-
- DB-132571
- 1-[2-(trifluoromethyl)-1H-imidazol-4-yl]ethanone
- SCHEMBL6104097
-
- Inchi: 1S/C6H5F3N2O/c1-3(12)4-2-10-5(11-4)6(7,8)9/h2H,1H3,(H,10,11)
- InChI Key: WOVPBIZADKZIOS-UHFFFAOYSA-N
- SMILES: FC(C1=NC=C(C(C)=O)N1)(F)F
Computed Properties
- Exact Mass: 178.03545
- Monoisotopic Mass: 178.03539727g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 45.75
1-[2-(trifluoromethyl)-1H-imidazol-5-yl]-Ethanone Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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